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Compound of Interest

Compound Name: BSJ-01-175

Cat. No.: B10824020 Get Quote

Technical Support Center: BSJ-01-175
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term storage, handling, and

experimental use of BSJ-01-175.

Frequently Asked Questions (FAQs)
1. What is BSJ-01-175?

BSJ-01-175 is a potent, selective, and covalent inhibitor of Cyclin-Dependent Kinase 12

(CDK12) and Cyclin-Dependent Kinase 13 (CDK13).[1][2][3][4] It functions by covalently

binding to a specific cysteine residue (Cys1039) in the kinase domain of CDK12.[2][5] This

inhibition leads to a decrease in the phosphorylation of RNA polymerase II, which in turn

downregulates the transcription of genes involved in the DNA damage response (DDR), such

as BRCA1 and BRCA2.[1][2][6]

2. How should I store BSJ-01-175 powder?

For long-term storage, the lyophilized powder should be stored at -20°C for up to three years or

at 4°C for up to two years.

3. How do I prepare and store stock solutions of BSJ-01-175?

BSJ-01-175 is soluble in DMSO.[1] For stock solutions, it is recommended to dissolve the

compound in newly opened, anhydrous DMSO to a concentration of up to 100 mg/mL.[1] Stock
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solutions should be aliquoted to avoid repeated freeze-thaw cycles.

Storage of Stock Solutions:

Store at -80°C for up to 6 months.[7][8]

Store at -20°C for up to 1 month.[1]

4. Can I store working solutions?

It is recommended to prepare working solutions from the stock solution on the same day of

use.[8] If necessary, working solutions in aqueous buffers should be used immediately and not

stored for extended periods.

5. Is BSJ-01-175 stable at room temperature?

The solid compound is stable for several weeks at ambient temperature, which is sufficient for

shipping purposes.[1] However, for long-term storage, the recommended temperature

conditions should be followed.

Data Presentation
Table 1: Storage Conditions Summary

Form
Storage
Temperature

Duration Reference

Powder -20°C Up to 3 years [1]

4°C Up to 2 years [1]

Stock Solution (in

DMSO)
-80°C Up to 6 months [7][8]

-20°C Up to 1 month [1]

Experimental Protocols
1. In Vitro Cell Proliferation Assay
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Cell Line: TC71 Ewing sarcoma cells.[1]

Methodology:

Seed TC71 cells in a 96-well plate at an appropriate density.

Allow cells to adhere overnight.

Treat cells with a serial dilution of BSJ-01-175 (e.g., 0-10 µM).[1]

Incubate for 72 hours.[1]

Assess cell viability using a standard method such as MTT or CellTiter-Glo®.

Expected Outcome: BSJ-01-175 is expected to decrease the viability of TC71 cells.[1]

2. In Vivo Tumor Growth Inhibition Study

Animal Model: Female nude mice (BALB/c, 7-8 weeks) with subcutaneously implanted TC71

Ewing sarcoma cells.[2]

Methodology:

Once tumors are palpable, randomize mice into treatment and vehicle control groups.

Administer BSJ-01-175 at a dose of 10 mg/kg via intraperitoneal (i.p.) injection daily for 3

weeks.[1][2]

The vehicle control group should receive an equivalent volume of the vehicle solution.

Monitor tumor volume and body weight throughout the study.

Expected Outcome: BSJ-01-175 treatment is expected to significantly suppress tumor

growth.[1][2]
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Caption: Mechanism of action of BSJ-01-175 in inhibiting the CDK12/13 signaling pathway.
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Caption: Workflow for in vitro and in vivo evaluation of BSJ-01-175.
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Issue Possible Cause Recommendation

Inconsistent results between

experiments

1. Improper storage of BSJ-01-

175. 2. Repeated freeze-thaw

cycles of stock solution. 3.

Variation in cell passage

number.

1. Ensure the compound and

its solutions are stored at the

recommended temperatures.

2. Aliquot stock solutions to

avoid multiple freeze-thaw

cycles. 3. Use cells within a

consistent and low passage

number range for experiments.

Low or no activity of the

compound

1. Degradation of the

compound due to improper

storage. 2. Use of old or non-

anhydrous DMSO for stock

solution preparation. 3. The

target (CDK12/13) is not a key

driver in the experimental

model.

1. Verify storage conditions

and use a fresh vial of the

compound if necessary. 2.

Prepare fresh stock solutions

using high-quality, anhydrous

DMSO. 3. Confirm the

expression and functional

importance of CDK12/13 in

your cell line or model system.

Precipitation of the compound

in cell culture media

1. Poor solubility in aqueous

solutions. 2. The final

concentration of DMSO is too

low to maintain solubility.

1. Ensure the final

concentration of DMSO in the

cell culture media is kept low

(typically ≤0.5%) but sufficient

to maintain solubility. 2. Vortex

the diluted solution well before

adding it to the cell culture.

Off-target effects observed

1. BSJ-01-175 is a covalent

inhibitor and may have off-

target reactivity at high

concentrations.

1. Perform a dose-response

curve to determine the optimal

concentration with minimal off-

target effects. 2. Include

appropriate controls, such as a

structurally related but inactive

compound, if available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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